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Compound of Interest

Compound Name: Hexachlorodisilane

Cat. No.: B081481 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for safely handling and managing the moisture

sensitivity of hexachlorodisilane (HCDS) in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is hexachlorodisilane and why is it so sensitive to moisture?

A1: Hexachlorodisilane (Si₂Cl₆) is a colorless liquid chemical intermediate used in various

applications, including as a precursor for silicon-containing thin films in the semiconductor

industry and as a reducing agent in chemical synthesis.[1][2][3] It is highly sensitive to moisture

and reacts readily with water or moist air.[1][2] This reaction, a hydrolysis, breaks the silicon-

silicon and silicon-chlorine bonds to form silicon oxides and corrosive hydrogen chloride (HCl)

gas.[4][5] This reactivity is a key aspect of its utility in processes like chemical vapor deposition

(CVD).[1]

Q2: What are the primary hazards associated with HCDS moisture sensitivity?

A2: The primary hazards stem from its vigorous reaction with water, which liberates corrosive

hydrogen chloride gas.[6] This can cause severe skin burns, eye damage, and respiratory

irritation.[4][7] Furthermore, prolonged storage, especially with exposure to moisture, can lead

to the formation of shock-sensitive and potentially explosive byproducts.[4][7] Incidents of

shock-sensitive detonations have been reported for material stored for over a year, particularly

when the package seal has deteriorated.[4]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b081481?utm_src=pdf-interest
https://www.benchchem.com/product/b081481?utm_src=pdf-body
https://www.benchchem.com/product/b081481?utm_src=pdf-body
https://www.benchchem.com/product/b081481?utm_src=pdf-body
https://ereztech.com/hexachlorodisilane-cas-13465-77-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7433595.htm
https://www.gelest.com/wp-content/uploads/SIH5905.0_HEXACHLORODISILANE_GHS-US_English-US.pdf
https://ereztech.com/hexachlorodisilane-cas-13465-77-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7433595.htm
https://www.gelest.com/wp-content/uploads/SIH5905.0_HEXACHLORODISILANE.pdf
http://www.cetjournal.it/cet/22/90/035.pdf
https://ereztech.com/hexachlorodisilane-cas-13465-77-5/
https://www.gelest.com/wp-content/uploads/SIH5905.1_HEXACHLORODISILANE-99.9-_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIH5905.0_HEXACHLORODISILANE.pdf
http://www.gelest.com/wp-content/uploads/SIH5905.1_HEXACHLORODISILANE-99.9.pdf
https://www.gelest.com/wp-content/uploads/SIH5905.0_HEXACHLORODISILANE.pdf
http://www.gelest.com/wp-content/uploads/SIH5905.1_HEXACHLORODISILANE-99.9.pdf
https://www.gelest.com/wp-content/uploads/SIH5905.0_HEXACHLORODISILANE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: How should I properly store hexachlorodisilane?

A3: HCDS must be stored in a tightly closed, sealed, corrosion-resistant container in a cool,

dry, and well-ventilated area, away from heat, sparks, and open flames.[4][6][8] It is crucial to

store it under a dry, inert atmosphere, such as nitrogen.[9][10] Storage for longer than one year

is not recommended due to the potential formation of explosive byproducts.[4][6] Regularly

inspect containers for any signs of damage or seal deterioration.[6]

Q4: What personal protective equipment (PPE) is necessary when handling HCDS?

A4: When handling HCDS, it is essential to use comprehensive personal protective equipment

to avoid all contact with the substance. This includes:

Eye Protection: Chemical goggles or a face shield. Contact lenses should not be worn.[4][6]

Hand Protection: Neoprene or nitrile rubber gloves.[4][6] Viton and similar synthetic rubbers

also offer good protection.[11]

Skin and Body Protection: Wear suitable protective clothing to prevent skin exposure.[4][9]

Respiratory Protection: A NIOSH-certified combination organic vapor/acid gas (yellow

cartridge) respirator is recommended, especially where inhalation exposure may occur.[4][6]

Q5: What are the immediate first aid procedures in case of exposure to HCDS?

A5: In case of any exposure, seek immediate medical attention.[4][7]

Inhalation: Remove the victim to fresh air and keep them at rest in a comfortable breathing

position.[4][7]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.[4][7]

Eye Contact: Immediately flush the eyes thoroughly with water for at least 15 minutes,

making sure to lift the upper and lower eyelids. Remove contact lenses if it is safe to do so.

[4][7]
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Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

[7][8]

Troubleshooting Guide
Issue Possible Cause Recommended Action

White fumes or solid

precipitate forming around the

container cap or valve.

Exposure to atmospheric

moisture leading to hydrolysis.

Immediately move the

container to a fume hood.

Tighten the cap or valve. If the

leak persists, transfer the

material to a new, dry, inert-

atmosphere container

following proper handling

procedures.

Unexpected or vigorous

reaction upon addition of

HCDS to a reaction mixture.

Contamination of the reaction

solvent or reagents with water.

Ensure all solvents and

reagents are rigorously dried

before use. Use anhydrous

techniques for all

manipulations.

Formation of a gel or polymeric

material in the HCDS

container.

Partial hydrolysis and

polymerization due to long-

term storage or moisture

ingress.

Do not use the material. The

presence of polymeric

hydrolysates can be

associated with shock

sensitivity.[4] Contact your

institution's environmental

health and safety office for

guidance on safe disposal.

Inconsistent experimental

results (e.g., low yield,

byproduct formation).

Degradation of HCDS due to

improper storage or handling.

Use freshly opened HCDS or

material that has been stored

correctly for less than a year.

Verify the purity of the HCDS if

possible.

Quantitative Data Summary
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Property Value Source

Molecular Formula Si₂Cl₆ [1]

Molecular Weight 268.89 g/mol [1]

Appearance Colorless liquid [1]

Boiling Point 144-145.5 °C [2]

Melting Point -1 °C [12]

Density 1.562 g/mL at 25 °C [2]

Vapor Pressure 12 mm Hg @ 40 °C [9]

Flash Point 78 °C [2]

Storage Recommendation
Store for no longer than one

year.
[4][6]

Experimental Protocols
Protocol 1: Safe Handling and Transfer of
Hexachlorodisilane
Objective: To safely transfer HCDS from a storage container to a reaction vessel using

anhydrous and inert atmosphere techniques.

Methodology:

Preparation:

Ensure all glassware is oven-dried and cooled under a stream of dry inert gas (e.g.,

nitrogen or argon).

Work within a well-ventilated fume hood.

Have appropriate quenching materials (e.g., dry sand, isopropanol) and spill kits readily

available.
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Don the required personal protective equipment (PPE).

Inert Atmosphere Setup:

Assemble the reaction glassware and purge with a dry inert gas. Use a bubbler to

maintain a positive pressure of the inert gas.

Transfer:

Using a syringe that has been purged with inert gas, carefully draw the desired volume of

HCDS from the storage container.

Ensure the tip of the needle is below the liquid surface to avoid drawing gas into the

syringe.

Slowly transfer the HCDS to the reaction vessel, ensuring the needle tip is below the

surface of the solvent in the reaction flask if applicable.

After transfer, rinse the syringe with a dry, inert solvent compatible with the reaction.

Protocol 2: Quenching of Residual Hexachlorodisilane
Objective: To safely neutralize small quantities of residual HCDS in experimental apparatus.

Methodology:

Preparation:

Perform the quenching procedure in a fume hood.

Cool the flask containing the residual HCDS in an ice bath (0 °C).

Maintain an inert atmosphere over the reaction mixture.

Quenching Process:

Slowly add a less reactive alcohol, such as isopropanol, to the cooled flask with vigorous

stirring.[13] The reaction can be exothermic, so control the rate of addition to maintain a

safe temperature.
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Once the initial vigorous reaction subsides, a 1:1 mixture of isopropanol and water can be

slowly added.[13]

Finally, slowly add water to ensure all reactive material is consumed.[13]

Allow the mixture to warm to room temperature and stir for several hours to ensure

complete quenching.[13]

Disposal:

Neutralize the resulting solution with an appropriate acid or base as required by your

institution's waste disposal guidelines.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for HCDS

Preparation
(Dry Glassware, Fume Hood, PPE)

Establish Inert Atmosphere
(Nitrogen/Argon Purge)

Transfer HCDS
(Anhydrous Syringe Technique)

Conduct Experiment

Quench Residual HCDS
(Isopropanol, then Water)

Waste Disposal

Click to download full resolution via product page

Caption: Workflow for a typical experiment involving HCDS.
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Troubleshooting HCDS Moisture Exposure

Observe Anomaly
(e.g., Fumes, Precipitate)

Is the issue with the
storage container?

Is the issue during
the reaction?

Action:
- Move to fume hood

- Tighten seal
- If leak persists, transfer

 to new container

Yes

Action:
- Ensure all reagents/solvents

 are anhydrous
- Review experimental setup

 for moisture ingress

Yes

Click to download full resolution via product page

Caption: Logic for troubleshooting moisture-related issues with HCDS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

